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Compound of Interest

Compound Name: Brachynoside heptaacetate

Cat. No.: B1180753 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The information available in publicly accessible scientific literature regarding

Brachynoside heptaacetate is exceptionally limited. This guide is compiled based on the

classification of the molecule as a phenylpropanoid glycoside and draws upon general

methodologies and known biological activities of this class of compounds. No specific

experimental data, detailed protocols, or established signaling pathways for Brachynoside
heptaacetate have been found in the available scientific databases and publications. The

content provided herein is therefore predictive and illustrative of the approaches that would

typically be applied to a novel phenylpropanoid glycoside.

Core Compound Summary
Brachynoside heptaacetate is a complex natural product with the molecular formula

C45H54O22. Based on its name and molecular structure, it is classified as a phenylpropanoid

glycoside. Phenylpropanoid glycosides are a large and diverse group of secondary metabolites

found in plants, known for a wide range of biological activities. The "heptaacetate" suffix

indicates the presence of seven acetyl functional groups, which are likely the result of

acetylation of a parent natural product, "Brachynoside," a common practice in natural product

chemistry to enhance stability or facilitate isolation and characterization.

Table 1: Physicochemical Properties of Brachynoside Heptaacetate
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Property Value Source

Molecular Formula C45H54O22 -

Molecular Weight 946.9 g/mol Calculated

Appearance
White to off-white powder

(Predicted)
-

Solubility

Soluble in methanol, ethanol,

DMSO; poorly soluble in water

(Predicted)

-

Potential Biological Activities and Signaling
Pathways
While no specific biological activities have been documented for Brachynoside heptaacetate,

phenylpropanoid glycosides as a class are well-recognized for their antioxidant, anti-

inflammatory, neuroprotective, and antimicrobial properties. The antioxidant activity is often

attributed to the phenolic moieties within their structure, which can act as radical scavengers.

Predicted Antioxidant Signaling Pathway
A common mechanism by which phenolic compounds exert their antioxidant effects is through

the modulation of the Nrf2-Keap1 signaling pathway. This pathway is a master regulator of the

cellular antioxidant response.
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Caption: Predicted Nrf2-mediated antioxidant signaling pathway for Brachynoside
heptaacetate.

Experimental Protocols
The following are generalized experimental protocols that would be appropriate for the

isolation, characterization, and preliminary biological evaluation of a novel phenylpropanoid

glycoside like Brachynoside. These are not protocols that have been specifically published for

Brachynoside heptaacetate.

Hypothetical Isolation and Purification Workflow
The isolation of a phenylpropanoid glycoside from a plant source, such as a species from the

Brachystigma genus, would typically follow a multi-step chromatographic process.
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Plant Material
(e.g., Brachystigma sp.)

Solvent Extraction
(e.g., Methanol/Ethanol)

Liquid-Liquid Partitioning
(e.g., Hexane, Ethyl Acetate, n-Butanol)

Column Chromatography
(e.g., Silica Gel, Sephadex LH-20)

Collect and Analyze Fractions
(TLC, HPLC)

Preparative HPLC
(e.g., C18 column)

Pure Brachynoside

Acetylation
(Acetic Anhydride, Pyridine)

Brachynoside Heptaacetate
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To cite this document: BenchChem. [In-Depth Technical Guide: Brachynoside Heptaacetate
(C45H54O22)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1180753#brachynoside-heptaacetate-molecular-
formula-c45h54o22]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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